Cas no 194804-94-9 (4-Bromo-3-chloro-2-fluorobenzoic acid)

4-Bromo-3-chloro-2-fluorobenzoic acid structure
194804-94-9 structure
Product Name:4-Bromo-3-chloro-2-fluorobenzoic acid
CAS No:194804-94-9
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD16622238
CID:1077391
PubChem ID:19358369
Update Time:2025-04-20

4-Bromo-3-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-chloro-2-fluorobenzoic acid
    • A880178
    • MFCD16622238
    • 194804-94-9
    • 2-FLUORO-3-CHLORO-4-BROMOBENZOIC ACID
    • SCHEMBL7495208
    • AKOS025290453
    • CS-0098670
    • Benzoic acid, 4-bromo-3-chloro-2-fluoro-
    • 4-Bromo-3-chloro-2-fluoro-benzoic acid
    • s10838
    • 4-Bromo-3-chloro-2-fluorobenzoicacid
    • SY157849
    • DB-330315
    • Z1269229072
    • CS-16487
    • EN300-180362
    • MDL： MFCD16622238
    • Inchi： 1S/C7H3BrClFO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12)
    • InChI Key： KPMQBAAFCDKHGV-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(=O)O)=C(C=1Cl)F

Computed Properties

  • Exact Mass: 251.89890g/mol
  • Monoisotopic Mass: 251.89890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.887±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),

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4-Bromo-3-chloro-2-fluorobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:194804-94-9)4-Bromo-3-chloro-2-fluorobenzoic acid
Order Number:A880178
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:03
Price ($):543.0/158.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:194804-94-9)4-Bromo-3-chloro-2-fluorobenzoic acid
A880178
Purity:99%/99%
Quantity:5g/1g
Price ($):543.0/158.0
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